Cas no 1862650-56-3 (2-(Diethylsulfamoyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(Diethylsulfamoyl)ethane-1-sulfonyl chloride
• CAS No: 1862650-56-3
• MF: C₆H₁₄ClNO₄S₂
• MW: 263.762658596039
• CID: 6206244
• PubChem ID: 165485503
• Update Time: 2025-05-23

2-(Diethylsulfamoyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(diethylsulfamoyl)ethane-1-sulfonyl chloride
• 1862650-56-3
• EN300-1120529
• 2-(Diethylsulfamoyl)ethane-1-sulfonyl chloride

• Inchi： 1S/C6H14ClNO4S2/c1-3-8(4-2)14(11,12)6-5-13(7,9)10/h3-6H2,1-2H3
• InChI Key： HJCORGQNDCSNRZ-UHFFFAOYSA-N
• SMILES： ClS(CCS(N(CC)CC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 263.0052780g/mol
• Monoisotopic Mass: 263.0052780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 88.3Ų

Additional information on 2-(Diethylsulfamoyl)ethane-1-sulfonyl chloride

Introduction to 2-(Diethylsulfamoyl)ethane-1-sulfonyl chloride (CAS No. 1862650-56-3)

2-(Diethylsulfamoyl)ethane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1862650-56-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The structural features of this compound, particularly the presence of a diethylsulfamoyl group and a sulfonyl chloride moiety, make it a versatile building block for the development of novel therapeutic agents.

The diethylsulfamoyl substituent in 2-(Diethylsulfamoyl)ethane-1-sulfonyl chloride contributes to its reactivity and functionality, enabling its use in diverse synthetic transformations. Sulfonyl chlorides, on the other hand, are well-known for their ability to participate in nucleophilic substitution reactions, thereby facilitating the introduction of new functional groups into molecular frameworks. These properties have made this compound a valuable tool in medicinal chemistry, where the efficient construction of complex scaffolds is often required.

In recent years, there has been a growing interest in the development of sulfonamide-based drugs due to their broad spectrum of biological activities. Sulfonamides have been demonstrated to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The sulfonyl chloride functionality in 2-(Diethylsulfamoyl)ethane-1-sulfonyl chloride allows for further derivatization into sulfonamides through reaction with primary amines. This capability has been exploited in several research studies aimed at identifying new drug candidates.

One notable application of 2-(Diethylsulfamoyl)ethane-1-sulfonyl chloride is in the synthesis of protease inhibitors, which are critical in the treatment of various diseases, including HIV and cancer. Proteases are enzymes that play essential roles in biological processes, and their inhibition can lead to significant therapeutic benefits. The compound's ability to serve as a precursor for sulfonamide derivatives has been utilized in the design of molecules that target specific protease enzymes, thereby modulating their activity.

Recent advancements in synthetic methodologies have further enhanced the utility of 2-(Diethylsulfamoyl)ethane-1-sulfonyl chloride. For instance, transition-metal-catalyzed cross-coupling reactions have enabled the introduction of complex aryl or heteroaryl groups into sulfonylated intermediates. These techniques have expanded the scope of possible derivatives and have opened new avenues for drug discovery. Additionally, computational chemistry approaches have been employed to predict the reactivity and biological activity of compounds derived from this intermediate, streamlining the drug development process.

The pharmaceutical industry has also shown interest in leveraging 2-(Diethylsulfamoyl)ethane-1-sulfonyl chloride for the development of kinase inhibitors. Kinases are enzymes involved in signal transduction pathways and are frequently dysregulated in cancer cells. By designing sulfonamide-based inhibitors that target specific kinases, researchers aim to develop more effective anticancer therapies. The structural versatility of 2-(Diethylsulfamoyl)ethane-1-sulfonyl chloride has been instrumental in generating novel kinase inhibitors with improved potency and selectivity.

In conclusion, 2-(Diethylsulfamoyl)ethane-1-sulfonyl chloride (CAS No. 1862650-56-3) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for the synthesis of biologically active molecules. The ongoing research efforts focused on utilizing this compound for drug development highlight its importance in modern medicinal chemistry. As new synthetic techniques and computational tools continue to emerge, the potential applications of 2-(Diethylsulfamoyl)ethane-1-sulfonyl chloride are expected to expand further, contributing to the discovery of novel therapeutic agents.